Cas no 6460-91-9 (1,1'-Biphenyl, 2-methoxy-4'-nitro-)

• Product Name: 1,1'-Biphenyl, 2-methoxy-4'-nitro-
• CAS No: 6460-91-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 420965
• PubChem ID: 13143478
• Update Time: 2025-04-19

1,1'-Biphenyl, 2-methoxy-4'-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-methoxy-4'-nitro-
• 1-methoxy-2-(4-nitrophenyl)benzene
• 1,1'-Biphenyl,2-methoxy-4'-nitro
• 2-methoxy-4'-nitro-1,1'-biphenyl
• 2'-methoxy-4-nitrobiphenyl
• 4'-Nitro-2-methoxy-biphenyl
• 2-Methoxy-4'-nitrobiphenyl
• ABSAJMFYUWSMPL-UHFFFAOYSA-N
• 6460-91-9
• DTXSID00521447
• SCHEMBL3832194

• Inchi： 1S/C13H11NO3/c1-17-13-5-3-2-4-12(13)10-6-8-11(9-7-10)14(15)16/h2-9H,1H3
• InChI Key： ABSAJMFYUWSMPL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.79360